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Compound of Interest

Compound Name: Acryloyl chloride

Cat. No.: B146887

For Researchers, Scientists, and Drug Development Professionals

Acryloyl chloride, also known by synonyms such as 2-propenoyl chloride and acrylic acid
chloride, is a highly reactive organic compound that serves as a critical intermediate in a
multitude of industrial and research applications.[1][2] Its utility stems from the presence of two
highly reactive functional groups: a carbon-carbon double bond and an acyl chloride. This dual
reactivity makes it an essential building block for introducing the acryloyl group into other
molecules, facilitating the synthesis of a wide range of polymers, pharmaceuticals, and
agrochemicals.[3][4] However, its high reactivity also renders it a hazardous material,
necessitating stringent safety protocols for its handling and use.[5][6]

This technical guide provides a comprehensive overview of acryloyl chloride, focusing on its
chemical and physical properties, synthesis protocols, key reactions, and critical safety
procedures relevant to a research and development setting.

Core Chemical and Physical Properties

Acryloyl chloride is a colorless to pale yellow liquid with a pungent, acrid odor.[1][6] It is highly
flammable and reacts violently with water.[5][7] The fundamental properties are summarized in
the tables below.

Table 1: Chemical Identifiers and Formula
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Identifier Value Citations
Chemical Formula CsHsCIO [11121819111.01
Molecular Weight 90.51 g/mol [21I5]07118191[10]
IUPAC Name Prop-2-enoyl chloride [2][8]
CAS Number 814-68-6 [2][5][81[9]
2-Propenoyl chloride, Acrylyl
Synonyms . o : [11[2][8][10]
chloride, Acrylic acid chloride
Table 2: Physical and Chemical Properties
Property Value Citations
Appearance Colorless to pale yellow liquid [2][5]1[61[9]
Density 1.114-1.119 g/mL at 25 °C [21[51[7]
Boiling Point 72 -76 °C (162 - 169 °F) [2][5][71[11]
Flash Point -4 °C (25 °F) [2]
Reacts violently with water,
o alcohols, amines, strong
Reactivity o
bases, and oxidizing agents.[5]
[61[7]
Light-sensitive; can polymerize
upon exposure to air/oxygen.
Stability [5][7] Requires an inhibitor like

MEHQ or hydroquinone for
storage.[7][12]

Synthesis of Acryloyl Chloride

Acryloyl chloride is typically prepared by the chlorination of acrylic acid. Common chlorinating

agents include benzoyl chloride, thionyl chloride, and oxalyl chloride.[2][6][13] The reaction
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must be performed under anhydrous conditions and often includes a polymerization inhibitor.
[12]

This protocol describes a common laboratory-scale synthesis of acryloyl chloride from acrylic
acid and thionyl chloride.[13]

Preparation: Set up a round-bottom flask equipped with a reflux condenser and a dropping
funnel. The entire apparatus must be oven-dried and assembled under an inert atmosphere
(e.g., nitrogen or argon) to exclude moisture. A gas outlet should be connected to a scrubber
containing an aqueous sodium hydroxide solution to neutralize the HCI gas byproduct.[13]

Reagents: Charge the flask with acrylic acid dissolved in a suitable anhydrous solvent, such
as dichloromethane.[13] Add a polymerization inhibitor (e.g., a small amount of
hydroquinone).

Reaction: While stirring the solution, add thionyl chloride (approximately 1 molar equivalent)
dropwise from the dropping funnel. The reaction is exothermic and will generate HCI gas.[13]

Reflux: After the addition is complete, heat the mixture to reflux for 2-4 hours to ensure the
reaction goes to completion.[13]

Purification: After cooling the reaction mixture to room temperature, purify the product by
fractional distillation. First, distill off the solvent (boiling point of dichloromethane is ~40 °C).
Then, carefully distill the acryloyl chloride, collecting the fraction that boils at 72-76 °C.[7]
[13]

Storage: The purified product should be stored in a tightly sealed container with an inhibitor,
under an inert atmosphere, and at refrigerated temperatures (2-8 °C) to prevent degradation
and polymerization.[14][15]
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A simplified workflow for the synthesis of acryloyl chloride.

Chemical Reactivity and Applications

Acryloyl chloride is a versatile reagent primarily used to introduce the acryloyl moiety into
various substrates. Its reactions are characteristic of acid chlorides.[6]

o Reaction with Water: It reacts violently with water in a hydrolysis reaction to produce acrylic
acid and hydrochloric acid.[1][2][6]

o Reaction with Alcohols: It reacts with alcohols to form acrylate esters, which are important
monomers for polymer synthesis.[2][6][16]

o Reaction with Amines: It reacts with amines to form acrylamides, which are precursors to
polyacrylamides used in applications like gel electrophoresis and water treatment.[2][6][16]
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Core reactions of acryloyl chloride with common nucleophiles.

The reactivity of acryloyl chloride makes it indispensable in several high-value sectors.

e Pharmaceuticals: It serves as a key building block in the synthesis of complex active
pharmaceutical ingredients (APIs), including certain anti-cancer drugs like Ibrutinib and
Poziotinib.[3][14]

o Polymers and Materials Science: It is a fundamental monomer used to produce a wide array
of polymers and copolymers, such as polyacrylates and polyacrylamides.[1][3] These
polymers are essential in the manufacturing of adhesives, coatings, plastics, textiles, and
super-absorbent materials.[1][3][5]

e Agrochemicals: The compound is used in the synthesis of various pesticides, herbicides, and
fungicides to support crop protection and yield enhancement.[1][3]
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Relationship between acryloyl chloride and its key industrial uses.

Safety and Handling Protocols

Acryloyl chloride is a highly hazardous substance that is flammable, corrosive, and acutely
toxic.[1][17] Exposure can cause severe skin and eye burns, and inhalation can be fatal.[5][6]
[17] Strict adherence to safety protocols is mandatory.

Table 3: Hazard Identification
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Hazard Type GHS Statement Citations

N H225: Highly flammable liquid
Flammability g [11][17][18]
and vapour.

. H314: Causes severe skin
Corrosivity [11][17][18]
burns and eye damage.

Acute Toxicity H330: Fatal if inhaled. [11][17][18]

Acute Toxicity H302: Harmful if swallowed. [11][18]

o Engineering Controls: All work with acryloyl chloride must be conducted in a certified
chemical fume hood to prevent inhalation exposure.[19][20] Ensure that a safety shower and
eyewash station are immediately accessible.[19]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including a flame-resistant lab
coat, chemical splash goggles, a face shield, and compatible chemical-resistant gloves
(consult glove manufacturer data for compatibility).[15][17][18][19]

» Dispensing and Weighing: Do not weigh acryloyl chloride on an open balance outside of a
fume hood.[20] To measure by mass, first tare a sealable container (e.g., a vial with a
septum cap) on the balance. Inside the fume hood, transfer an approximate amount of the
liquid into the container and seal it securely. Remove the sealed container from the hood,
weigh it, and then return it to the hood to add or remove material as needed to reach the
target mass.[20]

o Storage and Incompatibilities: Store in a cool, dry, well-ventilated, and designated corrosives
area, away from heat and ignition sources.[19] Keep containers tightly closed under an inert
atmosphere.[19] It is incompatible with water, alcohols, amines, strong bases, and oxidizing
agents.[5][7]

o Spill Response: In case of a small spill inside a fume hood, absorb the material with an inert
absorbent (e.g., vermiculite or sand).[19][21] Place the contaminated material in a sealed,
labeled container for hazardous waste disposal. Do not use combustible materials for
absorption. For larger spills, or any spill outside of a fume hood, evacuate the area
immediately and contact emergency personnel.[15][20]
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First Aid - Eyes: Immediately flush eyes with copious amounts of water for at least 15
minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek
immediate medical attention.[17][19][21]

First Aid - Skin: Immediately remove all contaminated clothing and flush the affected skin
with plenty of water for at least 15 minutes in a safety shower. Seek immediate medical
attention.[17][19][21]

First Aid - Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[17][19][21]

First Aid - Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical
attention.[21]
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A decision workflow for first aid response to acryloyl chloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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